Cas no 27902-24-5 (Glyceryl diricinoleate)

• Product Name: Glyceryl diricinoleate
• CAS No: 27902-24-5
• MF: C₃₉H₇₂O₇
• MW: 652.98478
• CID: 251535
• PubChem ID: 15801173
• Update Time: 2024-02-28

Glyceryl diricinoleate Chemical and Physical Properties

Names and Identifiers

• GLYCERYL DIRICINOLEATE
• 9-Octadecenoicacid,12-hydroxy-,[R-(Z)]-,diesterwith1,2,3-propanetriol
• 9-octadecenoicacid,12-hydroxy-,[theta-(z)]-,diesterwith1,2,3-propanetrio
• 9-octadecenoicacid,12-hydroxy-,[theta-(z)]-,diesterwith1,2,3-propanetriol
• Castoroildiesterwithglycerine
• bis[(R)-12-hydroxyoleic] acid, diester with glycerol
• RICINOLEICACIDESTERSOFGLYCEROL
• GLYCEROLDIRICINOLEATE
• Glyceryl diricinoleate

• Inchi： InChI=1S/C39H72O7/c1-3-5-7-21-27-35(40)29-23-17-13-9-11-15-19-25-31-38(43)45-33-37(42)34-46-39(44)32-26-20-16-12-10-14-18-24-30-36(41)28-22-8-6-4-2/h17-18,23-24,35-37,40-42H,3-16,19-22,25-34H2,1-2H3/b23-17+,24-18+
• InChI Key： SUEGNWDYVDUYBZ-GJHDBBOXSA-N
• SMILES： OC(C/C=C/CCCCCCCC(OCC(COC(CCCCCCC/C=C/CC(CCCCCC)O)=O)O)=O)CCCCCC

Computed Properties

• Exact Mass: 652.52800
• Monoisotopic Mass: 652.52780463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.29000
• LogP: 9.45030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols